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Compound of Interest

Compound Name: 3-(Chloromethyl)-4-nitropyridine

CAS No.: 1060809-83-7

Cat. No.: B14140020

Get Quote

Executive Summary & Application Context
4-Nitro-3-picolyl chloride (CAS: 58966-26-0) is a critical heterocyclic building block, frequently

used in the synthesis of kinase inhibitors and radiopharmaceuticals. Its high reactivity, driven by

the chloromethyl group, makes it prone to hydrolysis and degradation, necessitating robust

analytical methods.

This guide compares ionization techniques and details the specific fragmentation pathways that

distinguish this compound from its structural isomers (e.g., 3-nitro-4-picolyl chloride).

Key Chemical Data
Formula: C₆H₅ClN₂O₂

Exact Mass: 172.00 (for ³⁵Cl)

Molecular Weight: 172.57 g/mol
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Structure: Pyridine ring substituted at position 3 with a chloromethyl group (-CH₂Cl) and

position 4 with a nitro group (-NO₂).

Comparative Analysis: Ionization Modes
Selecting the correct ionization mode is pivotal for the specific analytical goal (e.g., quantitation

vs. structural proof).

Feature Electron Ionization (EI) Electrospray Ionization (ESI)

Energy Level Hard Ionization (70 eV) Soft Ionization (3-5 kV)

Primary Signal
Fragment Ions (Structural

Fingerprint)
Protonated Molecular Ion

Fragmentation Extensive; reveals connectivity.
Minimal; requires MS/MS (CID)

to induce.

Detection Limit Moderate (ng range) High Sensitivity (pg range)

Best Use Case
Structural Elucidation & Library

Matching.

Purity Checks, LC-MS

coupling, & Quantitation.[1]

Key Limitation
Molecular ion (

) may be weak/absent.

Isomers often yield identical

peaks.

Expert Insight: For initial characterization or isomer differentiation, EI is superior because the

high-energy fragmentation induces "ortho effects" specific to the 3,4-substitution pattern, which

are less apparent in standard ESI scans.

Detailed Fragmentation Pathway (EI Mode)
The fragmentation of 4-nitro-3-picolyl chloride under Electron Ionization (70 eV) follows two

distinct mechanistic pathways: Direct Cleavage and Ortho-Effect Rearrangement.

The Spectrum Profile
Molecular Ion Cluster (
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):

m/z 172: Base peak (relative abundance depends on fragmentation softness).

m/z 174: The

peak appears at ~33% intensity of the base peak, confirming the presence of one Chlorine
atom.

Primary Fragments:

m/z 137 (

): Loss of the chlorine radical (

). The resulting cation is stabilized by the pyridine ring (picolyl-type cation).

m/z 126 (

): Loss of the nitro group (

).

m/z 155 (

):Diagnostic Peak. Loss of a hydroxyl radical via the "Ortho Effect."

Mechanism: The "Ortho Effect"
The proximity of the nitro group (pos. 4) and the chloromethyl group (pos.[2] 3) allows for an

intramolecular rearrangement. The oxygen of the nitro group abstracts a hydrogen from the

benzylic carbon, leading to the expulsion of an

radical. This pathway is forbidden in para-isomers, making m/z 155 the key differentiator.

Visualization: Fragmentation Workflow
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Molecular Ion (M+)
m/z 172/174

[C6H5ClN2O2]+.

Loss of Cl
m/z 137

[C6H5N2O2]+

- Cl• (35/37)

Loss of NO2
m/z 126

[C6H5ClN]+

- NO2• (46)

Ortho-Rearrangement
(H-abstraction by NO2)

Proximity Effect

Pyridyne/Ring Frag
m/z ~90-100

- NO2

Loss of OH
m/z 155

[C6H4ClN2O]+

- OH• (17)

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation pathways of 4-nitro-3-picolyl chloride, highlighting the

diagnostic Ortho-Effect.

Differentiation from Isomers
A common challenge is distinguishing 4-nitro-3-picolyl chloride from its isomer 3-nitro-4-picolyl

chloride. While both have MW 172.57, their fragmentation intensities differ due to the electronic

environment of the pyridine ring.
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Fragment Ion
4-Nitro-3-Picolyl Cl

(Target)
3-Nitro-4-Picolyl Cl

(Isomer)
Mechanistic Reason

m/z 155 (

)
Prominent Weak / Absent

The specific geometry

of the 3,4-substitution

favors H-abstraction in

the target compound

more than the isomer

due to N-heterocycle

electron density

distribution.

m/z 137 (

)
High Intensity Moderate Intensity

The 3-picolyl cation

(target) is generally

less stable than the 4-

picolyl cation, leading

to faster subsequent

fragmentation, but the

initial loss is observed

in both.

m/z 126 (

)
Moderate High Intensity

In the 4-picolyl isomer,

the C-N bond of the

nitro group is often

more labile due to

conjugation with the

pyridine nitrogen.

Experimental Protocol (Self-Validating)
To ensure reproducible data, follow this standardized protocol.

A. Sample Preparation
Solvent: HPLC-grade Acetonitrile (ACN) or Methanol (MeOH). Note: Avoid alcohols if

analyzing for long periods to prevent nucleophilic displacement of the chloride.

Concentration: 10 µg/mL (10 ppm) for direct infusion or GC-MS.
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Validation Step: Verify the solvent blank is clean at m/z 172 before injection.

B. Instrumental Parameters (GC-MS)
Inlet Temp: 250°C (Ensure rapid vaporization to prevent thermal degradation before

ionization).

Column: DB-5ms or equivalent (Non-polar).

Ion Source: Electron Ionization (EI) at 70 eV.[3]

Scan Range: m/z 40 – 300.

Threshold: Set to detect the m/z 174 isotope peak (approx 30% of m/z 172).

C. Data Interpretation Checklist
Isotope Check: Does the parent peak have a +2 neighbor at ~33% intensity? (Confirms

Chlorine).

Nitrogen Rule: Is the Molecular Weight even? (172 is even, indicating 2 nitrogens).

Ortho-Marker: Is the m/z 155 peak present? (Confirms ortho-nitro/alkyl arrangement).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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